molecular formula C13H17NSi B8557167 Benzonitrile, 4-[1-[(trimethylsilyl)methyl]ethenyl]- CAS No. 199595-30-7

Benzonitrile, 4-[1-[(trimethylsilyl)methyl]ethenyl]-

Cat. No.: B8557167
CAS No.: 199595-30-7
M. Wt: 215.37 g/mol
InChI Key: KDLKBGSWBWYFCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile, 4-[1-[(trimethylsilyl)methyl]ethenyl]- is a useful research compound. Its molecular formula is C13H17NSi and its molecular weight is 215.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

199595-30-7

Molecular Formula

C13H17NSi

Molecular Weight

215.37 g/mol

IUPAC Name

4-(3-trimethylsilylprop-1-en-2-yl)benzonitrile

InChI

InChI=1S/C13H17NSi/c1-11(10-15(2,3)4)13-7-5-12(9-14)6-8-13/h5-8H,1,10H2,2-4H3

InChI Key

KDLKBGSWBWYFCA-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CC(=C)C1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Table 1, Entry 8. In the reaction tube were mixed 4-cyanophenyl triflate (0.251 g,1.0 mmol), allyltrimethylsilane (0.571 g, 5.0 mmol), palladium acetate (0.00673 g, 0.030 mmol), DPPF (0.0366 g, 0.066 mmol), potassium carbonate (0.207 g, 1.5 mmol) and 1.0 ml acetonitrile.under nitrogen. The contents of the flask were irradiated for 5.00 min with an effect of 50 W. After cooling, the product mixture was poured into 25 ml water and was extracted three times with 25 ml diethyl ether. The combined extracts were washed two times with 25 ml saline and concentrated to an oil. The crude product was purified by repeated Kugelrohr distillation. The yield was 54% (clear oil).
Quantity
0.251 g
Type
reactant
Reaction Step One
Quantity
0.571 g
Type
reactant
Reaction Step One
Quantity
0.207 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
0.00673 g
Type
catalyst
Reaction Step One
Name
Quantity
0.0366 g
Type
catalyst
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step Two

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